Cas no 156419-57-7 (4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one)

4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one is a substituted coumarin derivative with a reactive chloromethyl group at the 4-position, making it a versatile intermediate in organic synthesis. The presence of methyl groups at the 6- and 8-positions enhances its stability and influences its electronic properties. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and fluorescent dyes due to its ability to undergo nucleophilic substitution reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The chromen-2-one scaffold also offers potential biological activity, further broadening its utility in medicinal chemistry research.
4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one structure
156419-57-7 structure
Product Name:4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one
CAS No:156419-57-7
MF:C12H11ClO2
MW:222.667542695999
MDL:MFCD03848128
CID:873215
PubChem ID:907462
Update Time:2025-10-05

4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one
    • 4-(chloromethyl)-6,8-dimethyl-2H-chromen-2-one(SALTDATA: FREE)
    • 4-(chloromethyl)-6,8-dimethylchromen-2-one
    • BB_NC-0989
    • AKOS B030924
    • OTAVA-BB 1089669
    • AKOS BBS-00001311
    • CHEMBRDG-BB 4022860
    • ART-CHEM-BB B030924
    • 4-CHLOROMETHYL-6,8-DIMETHYL-CHROMEN-2-ONE
    • MDL: MFCD03848128
    • Inchi: 1S/C12H11ClO2/c1-7-3-8(2)12-10(4-7)9(6-13)5-11(14)15-12/h3-5H,6H2,1-2H3
    • InChI Key: MZLCPSTYZJGACT-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(=O)OC2C(C)=CC(C)=CC=21

Computed Properties

  • Exact Mass: 222.04500
  • Monoisotopic Mass: 222.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 3.14860

4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one Pricemore >>

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Additional information on 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one

Recent Advances in the Study of 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one (CAS: 156419-57-7)

The compound 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one (CAS: 156419-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the importance of 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the chloromethyl group and the chromen-2-one core, make it a valuable scaffold for the development of novel therapeutic agents. Researchers have explored its utility in the synthesis of anticoagulants, anti-inflammatory agents, and anticancer compounds, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the study of this compound is its role in the development of targeted cancer therapies. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one exhibit potent inhibitory effects against specific cancer cell lines, including breast and lung cancer. The study utilized a combination of in vitro and in silico approaches to elucidate the mechanism of action, revealing that these derivatives selectively target key signaling pathways involved in tumor proliferation and survival.

In addition to its anticancer properties, 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one has also been investigated for its potential as an anti-inflammatory agent. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs significantly reduce the production of pro-inflammatory cytokines in macrophage cells. The study further identified the chloromethyl group as a critical pharmacophore responsible for the observed anti-inflammatory effects, providing valuable insights for future drug design.

The synthesis of 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one has also seen notable improvements in recent years. A team of researchers from the University of Cambridge developed a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces environmental impact. This green chemistry approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling candidate for future drug discovery efforts.

In conclusion, 4-(Chloromethyl)-6,8-dimethyl-2H-chromen-2-one (CAS: 156419-57-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in cancer therapy and anti-inflammatory drug development. Continued research into its derivatives and mechanisms of action will likely uncover additional therapeutic opportunities, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.

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